Cas no 61940-24-7 (Benzoic acid, 2-(methoxymethyl)-6-nitro-)

Benzoic acid, 2-(methoxymethyl)-6-nitro- structure
61940-24-7 structure
Product Name:Benzoic acid, 2-(methoxymethyl)-6-nitro-
CAS No:61940-24-7
MF:C9H9NO5
MW:211.171462774277
CID:462756
PubChem ID:21502255
Update Time:2025-04-19

Benzoic acid, 2-(methoxymethyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(methoxymethyl)-6-nitro-
    • 2-(methoxymethyl)-6-nitrobenzoic acid
    • SCHEMBL11872916
    • DTXSID90615107
    • 61940-24-7
    • Inchi: 1S/C9H9NO5/c1-15-5-6-3-2-4-7(10(13)14)8(6)9(11)12/h2-4H,5H2,1H3,(H,11,12)
    • InChI Key: MOZOLZNAGUPLQY-UHFFFAOYSA-N
    • SMILES: O(C)CC1C=CC=C(C=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 211.04807
  • Monoisotopic Mass: 211.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • PSA: 89.67
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